2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-5-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-5-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C23H21N5S/c1-14-9-10-15(2)27(14)19-11-12-29-22(19)18-13-20-25-16(3)21(23(24)28(20)26-18)17-7-5-4-6-8-17/h4-13H,24H2,1-3H3
• InChI Key: PVSDNAAOLNXILW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(SC=C2)C3=NN4C(=C3)N=C(C(=C4N)C5=CC=CC=C5)C)C
• Molecular Formula: C23H21N5S
• DSSTOX Substance ID: DTXSID101117594
• Molecular Weight: 399.5 g/mol
• CAS RN: 691868-53-8

Description

The compound contains several structural components including a pyrrole ring, a thiophene ring, and a pyrazolopyrimidine ring. Pyrrole is a five-membered aromatic heterocycle, like thiophene and pyrrole rings are present in many important natural products, such as heme. Thiophene is a five-membered ring containing four carbon atoms and a sulfur atom. Pyrazolopyrimidines are bicyclic compounds and have been studied for various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrole ring, possibly through a Paal-Knorr synthesis or other method for synthesizing pyrroles. The thiophene ring could be formed through a Gewald reaction or other suitable method. The pyrazolopyrimidine ring could be constructed through a suitable condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the three rings (pyrrole, thiophene, and pyrazolopyrimidine) along with the various substituents. Techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography could be used to analyze the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the heterocyclic rings and the various substituents. For example, the pyrrole ring is aromatic and therefore relatively stable, but it can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the nitrogen and sulfur atoms would likely make it a polar compound, influencing its solubility properties.

Scientific Research Applications

Synthetic Methods and Chemical Structures

• Novel Synthetic Methods : A study by Zheng and Atta (2011) developed a novel synthetic method for preparing related pyrazolo[1,5-c]-pyrimidines, emphasizing the reactive positions for electrophilic substitution reactions in such ring systems (Zheng & Atta, 2011).

• Molecular and Crystalline Structure Analysis : Denislamova et al. (2011) focused on the molecular and crystalline structures of methyl 7-arylcarbamoyl-6-aroyl-2-methyl-3-phenylpyrazolo[1,5-a]-pyrimidine-5-carboxylates, providing insights into the structural characteristics of similar compounds (Denislamova et al., 2011).

Potential Medical Applications

• PET Ligand for Imaging CRF1 Receptors : Kumar et al. (2003) developed a synthesis for a highly selective CRF1 antagonist as a potential PET ligand, highlighting the use of related compounds in medical imaging and receptor studies (Kumar et al., 2003).

• Anticancer Activity : A study by Lu Jiu-fu et al. (2015) synthesized a compound with a similar structure and tested its moderate anticancer activity, indicating the potential therapeutic applications of these compounds in oncology (Lu Jiu-fu et al., 2015).

Pharmacological Properties

• Inhibitory Activity on cGMP Phosphodiesterase : Research by Dumaitre and Dodic (1996) on a series of 6-phenylpyrazolo[3,4-d]pyrimidones, which are structurally related, showed specific inhibition of cGMP specific phosphodiesterase, indicating potential for cardiovascular therapeutics (Dumaitre & Dodic, 1996).

• Potential Benzodiazepine Receptor Ligands : Bruni et al. (1994) investigated pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones as potential benzodiazepine receptor ligands, suggesting the application of similar compounds in neurological research (Bruni et al., 1994).

Mechanism of Action

Target of Action

Compounds containing a pyrrole ring system are known to have diverse biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer (leukemia, lymphoma and myelofibrosis etc), antibacterial, antifungal, antiprotozoal, antimalarial and many more .

Mode of Action

It’s known that pyrrole-containing compounds can interact with various biological targets, leading to a range of therapeutic responses .

Biochemical Pathways

Pyrrole-containing compounds are known to interact with a variety of biochemical pathways due to their diverse nature of activities .

Result of Action

The compound has been found to increase monoclonal antibody production. It suppresses cell growth and increases both the cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s always important to handle chemical compounds with appropriate safety measures.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its potential uses. For example, if it shows promising biological activity, it could be developed into a new drug.